1-(2,2-Dimethoxyethoxy)-2-ethylhexane
Overview
Description
“1-(2,2-Dimethoxyethoxy)hexane” is a chemical compound with the molecular formula C10H22O3 . Its average mass is 190.280 Da and its monoisotopic mass is 190.156891 Da .
Molecular Structure Analysis
The molecule contains a total of 34 bonds. There are 12 non-H bonds, 9 rotatable bonds, and 3 aliphatic ethers .Scientific Research Applications
Chemical Structure and Activity Relationships : The study by Pigini et al. (1988) explored the structure-activity relationships in certain compounds related to 1-(2,2-Dimethoxyethoxy)-2-ethylhexane. They found that the presence of oxygens at specific positions in these molecules could influence their binding to receptors, indicating its relevance in pharmaceutical chemistry and drug design (Pigini et al., 1988).
Synthetic Photochemistry : Takeshita et al. (1980) described the synthesis of protoilludanes by photocycloadditions using electron-rich olefins, which include derivatives of this compound. This research highlights its use in the synthesis of complex organic molecules (Takeshita et al., 1980).
Combustion Science and Technology : Song and Litzinger (2006) investigated the effects of dimethoxymethane, a related compound, when blended into diesel fuel. Their findings provide insights into the potential use of this compound in fuel applications and its impact on combustion characteristics and emissions (Song & Litzinger, 2006).
Organic Synthesis : Howell and Ndakala (1999) discussed the conversion of 2-methyleneoxetanes into 1,5-dioxaspiro[3.2]hexanes with dimethyldioxirane, a process relevant to the synthesis of this compound. This demonstrates its importance in the field of organic synthesis (Howell & Ndakala, 1999).
Polymer Chemistry : Derouet et al. (2003) researched the synthesis of 1,4-polyisoprene to support compounds like ethephon, a process that involves chemical modifications related to this compound. This study contributes to our understanding of polymer chemistry and its applications in agricultural productivity (Derouet et al., 2003).
Electrochemistry : Jänes et al. (2016) examined the use of 1,2-dimethoxyethane mixtures as electrolytes for supercapacitors. Their research reveals the potential of compounds like this compound in enhancing the performance of energy storage devices (Jänes et al., 2016).
Properties
IUPAC Name |
3-(2,2-dimethoxyethoxymethyl)heptane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26O3/c1-5-7-8-11(6-2)9-15-10-12(13-3)14-4/h11-12H,5-10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMBSAAZSRLMQPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COCC(OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30968285 |
Source
|
| Record name | 3-[(2,2-Dimethoxyethoxy)methyl]heptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30968285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
53533-25-8 |
Source
|
| Record name | 3-[(2,2-Dimethoxyethoxy)methyl]heptane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53533-25-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2,2-Dimethoxyethoxy)-2-ethylhexane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053533258 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-[(2,2-Dimethoxyethoxy)methyl]heptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30968285 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2,2-dimethoxyethoxy)-2-ethylhexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.267 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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